(3-Isopropoxy-propyl)-pyridin-3-ylmethyl-amine

• IUPAC Name: 3-propan-2-yloxy-N-(pyridin-3-ylmethyl)propan-1-amine
• InChI: InChI=1S/C12H20N2O/c1-11(2)15-8-4-7-14-10-12-5-3-6-13-9-12/h3,5-6,9,11,14H,4,7-8,10H2,1-2H3
• InChI Key: JQNHRXMVGPRKSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNCC1=CN=CC=C1
• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol

Description

The compound (3-Isopropoxy-propyl)-pyridin-3-ylmethyl-amine is a heterocyclic compound that is likely to have significance in pharmaceutical and medicinal chemistry due to the general importance of heteroacyclic and heterocyclic compounds in drug absorption, transmission, and effects. These types of compounds have established their identity in various scientific fields, including pharmaceuticals, medicine, agriculture, and drug sciences .

Synthesis Analysis

The synthesis of related heterocyclic compounds has been described in the literature. For instance, the synthesis of 3-(4-substitutedthiocarbamidophenyl)-N, N-dimethyl-3-pyridin-2-yl-propan-1-amine involves the interaction of 3-(4-chlorophenyl)-N, N-dimethyl-3-pyridin-2-yl-propan-1-amine with various thioureas in an isopropanol medium . Although the specific synthesis of this compound is not detailed in the provided papers, the methodologies applied in similar syntheses could potentially be adapted for its production.

Molecular Structure Analysis

The molecular structure of pentasubstituted pyridines, which are structurally related to this compound, has been elucidated using 2D heteronuclear correlation experiments and NOE measurements. These techniques are crucial for assigning the structure of complex organic compounds and could be employed to analyze the molecular structure of this compound .

Chemical Reactions Analysis

The provided papers do not directly discuss the chemical reactions of this compound. However, the study of pentasubstituted pyridines has shown that at 0°C, a 2-azabicyclo[2.2.2]octa-2,7-diene intermediate can be isolated and characterized spectroscopically . This suggests that under certain conditions, related compounds can form interesting intermediates that could be further studied for their reactivity and potential applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly discussed in the provided papers. However, the identification and justification of the structure of similar compounds have been established through chemical characterization, elemental analysis, and spectral data . These methods are essential for determining the physical and chemical properties of new compounds and could be applied to this compound to gain a comprehensive understanding of its properties.

Scientific Research Applications

1. Application in the Formation of Cu(II) Complexes

The synthesis of unsymmetrical tripodal amines, including variants similar to (3-Isopropoxy-propyl)-pyridin-3-ylmethyl-amine, was explored for forming Cu(II) complexes. These ligands, when reacting with 2-hydroxy-1-naphthaldehyde and salicylaldehyde in the presence of Cu(II) metal ions, led to the creation of new mononuclear and dinuclear complexes. This study highlights the potential of such amines in coordinating with metal ions to form complexes with varying geometries and properties, which can be useful in various fields like catalysis and material science (Keypour et al., 2015).

2. Synthesis of Organosilicon Copolymers

A derivative of this compound was synthesized and used in the creation of organosilicon copolymers. This process involved the hydrolytic copolycondensation with tetraethoxysilane. Such copolymers have potential applications in materials science, especially in the development of novel polymeric materials with unique properties (Belousova et al., 2001).

3. Biomimetic Iron(III) Complexes

Iron(III) complexes using ligands similar to this compound were studied as functional models for catechol dioxygenases. These complexes demonstrated potential in mimicking the function of natural enzymes, which is significant in understanding enzyme mechanisms and designing artificial catalysts for industrial and environmental applications (Sundaravel et al., 2011).

4. Development of Zn(II) Schiff Base Complexes

The synthesis of a new tripodal amine, which shares structural similarities with this compound, was utilized to create a new Schiff base complex with Zn(II) metal ion. This research contributes to the field of coordination chemistry, particularly in the synthesis of novel metal complexes with potential applications in catalysis and pharmaceuticals (Rezaeivala, 2017).

5. Coordination Chemistry with Zinc(II)

Research into unsymmetrical N-capped tripodal amines, akin to this compound, demonstrated their utility in coordination chemistry with zinc(II). These amines formed complexes with zinc salts, leading to mononuclear complexes with various geometries. Such studies are crucial for advancing coordination chemistry and could have implications in fields like catalysis, drug design, and materials science (Keypour et al., 2018).

Mechanism of Action

Biochemical Pathways

Given the lack of specific target information, it’s difficult to predict which pathways might be impacted .

Result of Action

The molecular and cellular effects of (3-Isopropoxy-propyl)-pyridin-3-ylmethyl-amine’s action are currently unknown due to the lack of specific target and pathway information .

Biochemical Analysis

Biochemical Properties

(3-Isopropoxy-propyl)-pyridin-3-ylmethyl-amine plays a significant role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes involved in metabolic pathways, potentially influencing their activity and stability. The nature of these interactions can vary, including binding to active sites or allosteric sites, leading to inhibition or activation of the enzyme’s function .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it may alter the expression of genes involved in metabolic processes, leading to changes in the production of key metabolites. Additionally, it can affect cell signaling pathways, potentially leading to altered cellular responses to external stimuli .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It may bind to enzymes, leading to inhibition or activation of their activity. This compound can also influence gene expression by interacting with transcription factors or other regulatory proteins. These molecular interactions are crucial for understanding the compound’s overall impact on cellular function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are important factors that influence its long-term effects on cellular function. Studies have shown that the compound may degrade over time, leading to a decrease in its efficacy. Additionally, long-term exposure to the compound can result in changes in cellular function, which may be observed in both in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhancing metabolic processes or modulating gene expression. At higher doses, it may lead to toxic or adverse effects, including cellular damage or disruption of normal cellular functions. Understanding the dosage effects is crucial for determining the safe and effective use of the compound in research and potential therapeutic applications .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate these processes. It may influence metabolic flux and metabolite levels, leading to changes in the overall metabolic state of the cell. The compound’s interactions with key enzymes in metabolic pathways are essential for understanding its role in cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound may interact with transporters or binding proteins that facilitate its movement across cellular membranes. Additionally, its localization and accumulation within specific tissues or cellular compartments can influence its overall efficacy and potential side effects .

Subcellular Localization

The subcellular localization of this compound is an important factor in determining its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. Understanding its subcellular localization can provide insights into its mechanisms of action and potential effects on cellular processes .